Cas no 1804511-64-5 (Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate
• CAS No: 1804511-64-5
• MF: C₁₂H₉F₃INO₂
• MW: 383.105046033859
• CID: 4943419
• Update Time: 2025-06-07

Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9F3INO2/c1-2-19-11(18)5-7-4-10(16)9(12(13,14)15)3-8(7)6-17/h3-4H,2,5H2,1H3
• InChI Key： CQRRHMSNDHDTFE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1C(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate (CAS No. 1804511-64-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate, identified by its CAS number 1804511-64-5, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, an iodo substituent, and a trifluoromethyl moiety, makes it a versatile building block for synthetic chemists.

The significance of this compound lies in its ability to serve as a precursor for various pharmacologically active molecules. Recent advancements in medicinal chemistry have highlighted the role of trifluoromethyl groups in enhancing the metabolic stability and binding affinity of drug candidates. The incorporation of such groups into drug molecules has been associated with improved pharmacokinetic profiles, making them particularly attractive for the development of next-generation therapeutics. In this context, Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate emerges as a crucial intermediate for synthesizing compounds with enhanced biological activity.

Moreover, the cyano and iodo functional groups present in this compound offer additional opportunities for further derivatization. The cyano group can be converted into amides or carboxylic acids, while the iodo substituent can undergo cross-coupling reactions to introduce diverse aryl or heteroaryl moieties. These transformations are pivotal in constructing complex molecular architectures that are essential for achieving high efficacy and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various disease pathways. Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate has been utilized in the synthesis of small-molecule inhibitors that modulate key enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play a critical role in signal transduction pathways associated with tumor growth and progression.

The trifluoromethyl group in Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate also contributes to its potential as a building block for antiviral agents. The electron-withdrawing nature of this group can influence the electronic properties of adjacent functional groups, thereby affecting the binding interactions with viral targets. This feature has been exploited in the design of inhibitors targeting viral proteases and polymerases, which are essential for viral replication.

Recent computational studies have further underscored the importance of this compound in drug discovery. Molecular modeling techniques have been employed to explore the binding modes of Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate with various biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity, guiding the rational design of more effective drug candidates.

The synthesis of Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation reactions to introduce the iodo substituent, cyanation to incorporate the cyano group, and trifluoromethylation to introduce the trifluoromethyl moiety. These reactions are typically performed under controlled conditions to ensure high yield and purity.

The growing demand for high-quality intermediates in pharmaceutical research has led to an increase in industrial-scale production of Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate. Manufacturers have adopted advanced synthetic methodologies to optimize yield and minimize impurities, ensuring that researchers have access to reliable and consistent starting materials for their investigations.

In conclusion, Ethyl 2-cyano-5-iodo-4-(trifluoromethyl)phenylacetate (CAS No. 1804511-64-5) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to evolve, this compound is expected to play an increasingly important role in drug discovery and development.